1-acetyl-N-(4-chloro-2,5-dimethoxyphenyl)-4-piperidinecarboxamide

• IUPAC Name: 1-acetyl-N-(4-chloro-2,5-dimethoxyphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C16H21ClN2O4/c1-10(20)19-6-4-11(5-7-19)16(21)18-13-9-14(22-2)12(17)8-15(13)23-3/h8-9,11H,4-7H2,1-3H3,(H,18,21)
• InChI Key: FQQITRTXXJYXJZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)C(=O)NC2=CC(=C(C=C2OC)Cl)OC
• Molecular Formula: C16H21ClN2O4
• Molecular Weight: 340.80 g/mol

Description

1-acetyl-N-(4-chloro-2,5-dimethoxyphenyl)-4-piperidinecarboxamide is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. This compound is also known as CMAP or Chloro-DMPEA-4-ACOD. It belongs to the family of phenethylamines and is structurally similar to mescaline and other hallucinogenic compounds.

Mechanism of Action

The mechanism of action of 1-acetyl-N-(4-chloro-2,5-dimethoxyphenyl)-4-piperidinecarboxamide is not fully understood. However, it is believed to act on the serotonin receptors in the brain, similar to other hallucinogenic compounds. It may also have an effect on other neurotransmitters, such as dopamine and norepinephrine.
Biochemical and Physiological Effects:
Studies have shown that this compound can cause changes in perception, mood, and thought processes. It has been reported to induce visual and auditory hallucinations, as well as altered states of consciousness. However, the long-term effects of this compound on the brain and body are not fully understood.

Advantages and Limitations for Lab Experiments

One advantage of using 1-acetyl-N-(4-chloro-2,5-dimethoxyphenyl)-4-piperidinecarboxamide in lab experiments is its potential as a research tool for studying the central nervous system. Its effects on the brain can provide insights into the mechanisms of perception and consciousness. However, its potential as a therapeutic agent is still being investigated, and its long-term effects on the brain and body are not fully understood.

Future Directions

There are several future directions for research on 1-acetyl-N-(4-chloro-2,5-dimethoxyphenyl)-4-piperidinecarboxamide. One area of interest is its potential as a therapeutic agent for various diseases, including cancer and Alzheimer's disease. Further research is needed to determine its efficacy and safety for these applications. Another area of interest is its potential as a research tool for studying the central nervous system. More research is needed to fully understand its mechanism of action and long-term effects on the brain and body.

Synthesis Methods

The synthesis of 1-acetyl-N-(4-chloro-2,5-dimethoxyphenyl)-4-piperidinecarboxamide involves the reaction of 4-chloro-2,5-dimethoxybenzaldehyde with piperidine in the presence of acetic anhydride. The resulting compound is then acetylated to form CMAP. This synthesis method has been reported in various research articles and is considered a reliable and effective method.

Scientific Research Applications

1-acetyl-N-(4-chloro-2,5-dimethoxyphenyl)-4-piperidinecarboxamide has shown potential applications in scientific research. It has been studied for its effects on the central nervous system, particularly its potential as a hallucinogen. Research has also been conducted on its potential as a therapeutic agent for various diseases, including cancer and Alzheimer's disease.